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molecular formula C4H10ClNO2 B1359939 N,N-Dimethylglycine hydrochloride CAS No. 2491-06-7

N,N-Dimethylglycine hydrochloride

Cat. No. B1359939
CAS RN: 2491-06-7
M. Wt: 139.58 g/mol
InChI Key: FKASAVXZZLJTNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07449456B2

Procedure details

1-(4-nitrophenyl)piperazine and N,N-dimethylglycine hydrochloride were allowed to undergo the reaction using WSC hydrochloride and HOBt in 1-methyl-2-pyrrolidone in the presence of triethylamine. The resulting compound was subjected to-catalytic hydrogenation in the same manner as shown in Reference Example 3 to obtain 1-[4-(4-aminophenyl)piperazin-1-yl]-2-dimethylaminoethanone. NMR2: 2.30 (6H, s), 3.74-3.76 (4H, m), 6.64-6.68 (2H, m).
Name
1-(4-nitrophenyl)piperazine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N,N-dimethylglycine hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
WSC hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
HOBt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
1-methyl-2-pyrrolidone
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
triethylamine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
1-[4-(4-aminophenyl)piperazin-1-yl]-2-dimethylaminoethanone

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([N:10]2[CH2:15][CH2:14][NH:13][CH2:12][CH2:11]2)=[CH:6][CH:5]=1)([O-])=O.Cl.[CH3:17][N:18]([CH3:23])[CH2:19][C:20](O)=[O:21].CCN=C=NCCCN(C)C.Cl.C1C=CC2N(O)N=NC=2C=1>CN1CCCC1=O.C(N(CC)CC)C>[NH2:1][C:4]1[CH:9]=[CH:8][C:7]([N:10]2[CH2:15][CH2:14][N:13]([C:20](=[O:21])[CH2:19][N:18]([CH3:23])[CH3:17])[CH2:12][CH2:11]2)=[CH:6][CH:5]=1 |f:1.2,3.4|

Inputs

Step One
Name
1-(4-nitrophenyl)piperazine
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=C(C=C1)N1CCNCC1
Step Two
Name
N,N-dimethylglycine hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl.CN(CC(=O)O)C
Step Three
Name
WSC hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCN=C=NCCCN(C)C.Cl
Step Four
Name
HOBt
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=1C=CC2=C(C1)N=NN2O
Step Five
Name
1-methyl-2-pyrrolidone
Quantity
0 (± 1) mol
Type
solvent
Smiles
CN1C(CCC1)=O
Step Six
Name
triethylamine
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)N(CC)CC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1-[4-(4-aminophenyl)piperazin-1-yl]-2-dimethylaminoethanone
Type
product
Smiles
NC1=CC=C(C=C1)N1CCN(CC1)C(CN(C)C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.